2-(3-Methylphenyl)-6-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Methylphenyl)-6-methylbenzoic acid, 95% (2M6MBA95) is a synthetic organic compound belonging to the class of compounds known as benzene derivatives. It is used in a variety of industrial and scientific applications, including as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a precursor for the synthesis of other compounds. It has also been studied for its potential applications in biomedical research.
Scientific Research Applications
2-(3-Methylphenyl)-6-methylbenzoic acid, 95% has a variety of applications in scientific research, including as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a precursor for the synthesis of other compounds. It has also been studied for its potential applications in biomedical research, such as for the development of novel drugs and therapeutics. Additionally, it has been used in the synthesis of polymers, dyes, and other materials for use in a variety of applications.
Mechanism of Action
2-(3-Methylphenyl)-6-methylbenzoic acid, 95% is believed to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Prostaglandins are hormones that are involved in a variety of physiological processes, including inflammation, pain, and fever. By inhibiting COX, 2-(3-Methylphenyl)-6-methylbenzoic acid, 95% is thought to reduce the production of prostaglandins and thus reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
2-(3-Methylphenyl)-6-methylbenzoic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, as well as to reduce the production of prostaglandins. Additionally, it has been shown to have antioxidant and neuroprotective effects, as well as to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
2-(3-Methylphenyl)-6-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easily obtainable. Additionally, it is stable and can be stored at room temperature. However, it has some limitations, such as its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
The potential applications of 2-(3-Methylphenyl)-6-methylbenzoic acid, 95% are vast and varied. Future research could focus on its potential use in drug development, as a precursor for the synthesis of other compounds, and as a reagent for organic synthesis. Additionally, it could be studied for its potential effects on biochemical and physiological processes, such as its effects on inflammation, pain, and fever. Finally, it could be studied for its potential use in the synthesis of polymers, dyes, and other materials.
Synthesis Methods
2-(3-Methylphenyl)-6-methylbenzoic acid, 95% can be synthesized using several methods. The most common method is a nucleophilic aromatic substitution reaction, in which a nucleophile attacks the aromatic ring of a benzene derivative, resulting in the substitution of a hydrogen atom with the nucleophile. The reaction can be carried out using a variety of reagents, including sodium or potassium hydroxide, sodium or potassium carbonate, or sodium or potassium cyanide. The reaction can be catalyzed by a variety of metals, including copper, nickel, and palladium.
properties
IUPAC Name |
2-methyl-6-(3-methylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-10-5-3-7-12(9-10)13-8-4-6-11(2)14(13)15(16)17/h3-9H,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJMIEWHKOPCTDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC=CC(=C2C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70635060 |
Source
|
Record name | 3,3'-Dimethyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70635060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
950609-29-7 |
Source
|
Record name | 3,3'-Dimethyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70635060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.